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Compound of Interest

Compound Name: (132)-Eicosen-10-one

Cat. No.: B110143

Technical Guide: (13Z)-Eicosen-10-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

(132)-Eicosen-10-one is a long-chain unsaturated ketone that has been identified as a potent
sex attractant for the insect species Carposina coreana, commonly known as the Korean fruit
moth. This technical guide provides a comprehensive overview of the available chemical,
physical, and biological information for this compound. Due to its specific biological activity,
(132)-Eicosen-10-one is of significant interest for applications in pest management strategies,
particularly for monitoring and controlling populations of Carposina coreana.

Chemical Identification and Synonyms

A clear identification of (13Z)-Eicosen-10-one is crucial for research and regulatory purposes.
The compound is registered under the CAS number 63408-44-6.[1][2] A variety of synonyms
are used in literature and chemical databases to refer to this molecule.
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Identifier Type Value

CAS Number 63408-44-6

IUPAC Name (132)-Eicos-13-en-10-one
Synonyms (2)-icos-13-en-10-one

13-Eicosen-10-one, (2)-

(132)-13-Eicosen-10-one

(2)-13-Eicosen-10-one

Peachflure

Physicochemical Properties

Experimentally determined physicochemical data for (13Z)-Eicosen-10-one are limited in
publicly accessible literature. The following table summarizes the computed physicochemical
properties available from the PubChem database. These values are estimations based on the
molecular structure and can serve as a useful reference in the absence of experimental data.
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Property Value Source
Molecular Formula C20H380 PubChem
Molecular Weight 294.5 g/mol PubChem
XLogP3 7.9 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 16 PubChem
Exact Mass 294.292265 g/mol PubChem
Monoisotopic Mass 294.292265 g/mol PubChem
Topological Polar Surface Area  17.1 A2 PubChem
Heavy Atom Count 21 PubChem
Complexity 242 PubChem

Biological Function

(132)-Eicosen-10-one is primarily known for its role as a sex pheromone.[3][4][5] Specifically,
it functions as a potent sex attractant for the male Carposina coreana (Korean fruit moth). This
biological activity is highly specific and is a key mediator in the reproductive behavior of this
insect species. The compound is detected by the olfactory receptors of the male moths,
triggering a behavioral response that leads them to the source of the pheromone, which is
typically a receptive female moth.

Experimental Protocols
Chemical Synthesis

A method for the chemical synthesis of (13Z)-Eicosen-10-one was reported by Yoshida and
Saito in 1982. Their publication, titled "A NEW SYNTHESIS OF (2)-13-EICOSEN-10-ONE AND
(Z2)-12-NONADECEN-9-ONE, THE PHEROMONES OF PEACH FRUIT MOTH," describes a
novel synthetic route for this compound. However, the detailed experimental protocol from this
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publication is not readily available in the public domain. Researchers interested in the specific
reaction steps, reagents, and purification methods should consult the original publication.

Spectroscopic Analysis

While specific, detailed experimental spectra for (13Z)-Eicosen-10-one are not widely
published, general principles of ketone spectroscopy can be applied for its characterization.

13C NMR Spectroscopy: The carbonyl carbon of a ketone typically exhibits a chemical shift in
the downfield region of the spectrum, generally between 190 and 220 ppm. The sp?-
hybridized carbons of the C=C double bond would be expected to appear in the alkene
region (around 100-150 ppm), while the numerous sp3-hybridized carbons of the alkyl chains
would resonate in the upfield region.

e 1H NMR Spectroscopy: Protons on the carbons alpha to the carbonyl group are deshielded
and typically resonate in the 2.1-2.6 ppm range. The vinylic protons on the C=C double bond
would show characteristic shifts and coupling constants depending on the cis geometry.

« Infrared (IR) Spectroscopy: A strong absorption band corresponding to the C=0 stretching
vibration is expected in the range of 1700-1725 cm~! for an aliphatic ketone.

e Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak
(M%) and characteristic fragmentation patterns for long-chain ketones, such as alpha-
cleavage at the carbonyl group.

Mandatory Visualizations
Logical Workflow for Pest Management Application

The following diagram illustrates a logical workflow for the utilization of (13Z)-Eicosen-10-one
in an integrated pest management (IPM) program for Carposina coreana.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b110143?utm_src=pdf-body
https://www.benchchem.com/product/b110143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Pheromone Identification & Synthesis

Application Development Field Implementation Data & Decision Making

Application ﬂ’upulallon Monitoring
{_(Trap deployment)

Enables produc
of navles production " chemical Synthesis.
10-0ne in fcai

“\ &Purification

Application

Click to download full resolution via product page

Caption: Logical workflow for the use of (13Z)-Eicosen-10-one in pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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